Cas no 570396-43-9 (3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole
• CAS No: 570396-43-9
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD06631214
• CID: 1024520
• PubChem ID: 2982302
• Update Time: 2025-10-22

3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole
• AC1MG8QA
• ACMC-209lvl
• ANW-32623
• CTK5A6197
• MolPort-002-127-185
• STL168970
• CS-0211077
• AKOS005367022
• MFCD06631214
• DTXSID60388078
• 570396-43-9
• SR-01000300053
• SR-01000300053-1
• BS-28995
• DB-356448

• MDL： MFCD06631214
• Inchi： 1S/C11H11ClN2O/c1-2-3-10-13-11(14-15-10)8-4-6-9(12)7-5-8/h4-7H,2-3H2,1H3
• InChI Key： PNGRFSLOMKCBLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CCC)=N1

Computed Properties

• Exact Mass: 222.05600
• Monoisotopic Mass: 222.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• PSA: 38.92000
• LogP: 3.34250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole

Research Brief on 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole (CAS: 570396-43-9): Recent Advances and Applications

3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole (CAS: 570396-43-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a scaffold for drug development, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural-activity relationship (SAR) of 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole derivatives. The research demonstrated that modifications to the propyl group and the chlorophenyl moiety significantly influence the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase. These findings suggest that this compound could serve as a versatile template for designing novel inhibitors with improved efficacy and selectivity.

In another groundbreaking study, researchers utilized computational docking and molecular dynamics simulations to predict the interaction of 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole with various biological targets. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound exhibits a high binding affinity for the active site of certain kinases involved in cancer cell proliferation. This computational evidence was subsequently validated through in vitro assays, confirming the compound's potential as a kinase inhibitor.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This methodological improvement is critical for facilitating the compound's transition from laboratory-scale synthesis to industrial production, thereby supporting its integration into drug development pipelines.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary in vivo studies have indicated moderate plasma half-life, suggesting the need for structural modifications or formulation strategies to enhance its therapeutic profile. Ongoing research aims to address these limitations while exploring additional applications, such as its potential use in neurodegenerative diseases.

In conclusion, 3-(4-Chlorophenyl)-5-propyl-1,2,4-oxadiazole (CAS: 570396-43-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its versatility as a pharmacophore, combined with recent methodological advancements, positions it as a valuable candidate for future drug discovery efforts. Continued research will be essential to fully unlock its therapeutic potential and translate laboratory findings into clinical applications.